Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate

• CAS RN: 138950-24-0
• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• IUPAC Name: methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate
• InChI: InChI=1S/C20H30O2/c1-12(2)13-7-8-20-10-17-16(19(17,3)11-20)9-15(20)14(13)5-6-18(21)22-4/h13-17H,1,5-11H2,2-4H3/t13-,14-,15+,16?,17+,19+,20?/m0/s1
• InChI Key: YQNPESKMFNFNCE-IXCCLCRESA-N
• Isomeric SMILES: CC(=C)[C@@H]1CCC23C[C@@H]4C([C@]4(C2)C)C[C@@H]3[C@H]1CCC(=O)OC
• SMILES: CC(=C)C1CCC23CC4C(C4(C2)C)CC3C1CCC(=O)OC
• synonyms: 3,4-secotrachylobanoic acid

Description

Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies, and its potential applications have been extensively explored.2.1.01,6.08,10]dodecanyl]propanoate.

Mechanism Of Action

The mechanism of action of Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate is not fully understood. However, it is believed that this compound exerts its biological effects by modulating various signaling pathways in the cells. It has been shown to inhibit the activity of certain enzymes and transcription factors, which are involved in the regulation of various cellular processes.

Biochemical And Physiological Effects

Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate has been shown to have several biochemical and physiological effects. It has been demonstrated to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-tumor activity by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have anti-viral activity by inhibiting the replication of certain viruses.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate in lab experiments is its versatility. This compound can be used in a wide range of experiments, including cell-based assays, animal studies, and drug delivery studies. However, one of the limitations of using this compound is its moderate yield and purity, which can make it difficult to obtain sufficient quantities for some experiments.

Future Directions

There are several future directions for the research on Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate. One of the potential areas of exploration is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including medicine and biotechnology. Finally, the development of novel derivatives of this compound with improved properties and biological activities is also an area of interest for future research.

Synthesis Methods

The synthesis of Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate involves several steps. The starting material for the synthesis is geraniol, which is subjected to a series of chemical reactions to obtain the final product. The overall yield of the synthesis is moderate, and the purity of the product can be improved by further purification techniques.

Scientific Research Applications

Methyl 3-[(4R,5S,6R,9R,10R)-9-methyl-4-prop-1-en-2-yl-5-tetracyclo[7.2.1.01,6.08,10]dodecanyl]propanoate has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, including anti-inflammatory, anti-tumor, and anti-viral activities. It has also been explored for its potential use as a drug delivery system and as a tool for studying biological processes.